Cas no 1513663-21-2 (methyl 2-amino-2-{5-oxaspiro3.5nonan-8-yl}acetate)

• Product Name: methyl 2-amino-2-{5-oxaspiro3.5nonan-8-yl}acetate
• CAS No: 1513663-21-2
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6182480
• PubChem ID: 79905827
• Update Time: 2025-06-07

methyl 2-amino-2-{5-oxaspiro3.5nonan-8-yl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-{5-oxaspiro3.5nonan-8-yl}acetate
• 1513663-21-2
• methyl 2-amino-2-{5-oxaspiro[3.5]nonan-8-yl}acetate
• EN300-1068975
• AKOS018465300

• Inchi： 1S/C11H19NO3/c1-14-10(13)9(12)8-3-6-15-11(7-8)4-2-5-11/h8-9H,2-7,12H2,1H3
• InChI Key： ZDLBBWMGXFLTOZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(=O)OC)N)CC21CCC2

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 2-amino-2-{5-oxaspiro3.5nonan-8-yl}acetate

Methyl 2-Amino-2-{5-Oxaspiro[3.5]nonan-8-yl}acetate (CAS No. 1513663-21-2): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-amino-2-{5-oxaspiro[3.5]nonan-8-yl}acetate (CAS No. 1513663-21-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its spirocyclic framework and amino functionality, has been the subject of extensive research, particularly in the areas of drug discovery and development.

The spirocyclic structure of methyl 2-amino-2-{5-oxaspiro[3.5]nonan-8-yl}acetate is a key feature that contributes to its biological activity and pharmacological properties. Spirocycles are known for their ability to enhance the conformational rigidity and metabolic stability of small molecules, making them attractive scaffolds for drug design. The presence of the oxaspiro[3.5]nonane moiety in this compound adds an additional layer of complexity and potential for diverse biological interactions.

Recent studies have highlighted the importance of methyl 2-amino-2-{5-oxaspiro[3.5]nonan-8-yl}acetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that methyl 2-amino-2-{5-oxaspiro[3.5]nonan-8-yl}acetate could be a valuable candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, methyl 2-amino-2-{5-oxaspiro[3.5]nonan-8-yl}acetate has also shown promise in neurodegenerative disease research. A study conducted by researchers at the University of California, San Francisco (UCSF) found that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings open up new avenues for the development of therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of methyl 2-amino-2-{5-oxaspiro[3.5]nonan-8-yl}acetate is another factor that contributes to its appeal in drug discovery programs. The compound can be synthesized through a series of well-established chemical reactions, including ring-closing metathesis (RCM) and reductive amination, which allows for efficient scale-up and optimization of synthetic routes. This synthetic flexibility facilitates the exploration of structure-activity relationships (SAR) and the identification of optimized lead compounds with enhanced potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-amino-2-{5-oxaspiro[3.5]nonan-8-yl}acetate in human subjects. Preliminary data from Phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These results are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, methyl 2-amino-2-{5-oxaspiro[3.5]nonan-8-yl}acetate (CAS No. 1513663-21-2) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its favorable biological activity and synthetic accessibility, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.